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Compound of Interest

Compound Name: IMD-vanillin

Cat. No.: B14763528

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical properties, synthesis, and
biological origin of vanillin (4-hydroxy-3-methoxybenzaldehyde), the primary chemical
component responsible for the characteristic flavor and aroma of vanilla.

Chemical Structure and Properties

Vanillin is a phenolic aldehyde, an organic compound with the molecular formula CsHsOs.[1] Its
structure consists of a benzene ring substituted with three functional groups: a hydroxyl (-OH)
group, a methoxy (-OCHs) group, and an aldehyde (-CHO) group.[1][2][3] The International
Union of Pure and Applied Chemistry (IUPAC) name for vanillin is 4-hydroxy-3-
methoxybenzaldehyde.[1] These functional groups dictate its chemical reactivity and physical
properties, making it a versatile molecule in both biological systems and industrial applications.

Physicochemical Data

The key quantitative properties of vanillin are summarized in the table below for easy reference
and comparison.
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Property Value Citations
Molecular Formula CsHsOs
4-hydroxy-3-
IUPAC Name Y Y
methoxybenzaldehyde
Molar Mass 152.15 g/mol
White to pale yellow crystalline
Appearance
needles or powder
Melting Point 81-83 °C
N _ 285 °C (at 760 mmHg); 170 °C
Boiling Point
(at 15 mmHg)
Density 1.056 g/cm3 (at 25 °C)

Water Solubility

Approx. 10 g/L (at 25 °C)

Solubility in Solvents

Freely soluble in ethanol,
ether, chloroform, and alkaline

solutions.

Acidity (pKa)

7.40

Vapor Pressure

>0.01 mmHg (at 25 °C)

Flash Point

147 °C

Industrial Synthesis of Vanillin: The Guaiacol-
Glyoxylic Acid Process

While natural vanillin is extracted from the vanilla bean, over 85% of the world's vanillin is

produced synthetically, primarily from petrochemical precursors. The most significant industrial

method is the two-step process starting from guaiacol and glyoxylic acid, practiced by

companies like Rhodia (now Solvay). This route is favored for its high regioselectivity, which

minimizes the formation of unwanted isomers and simplifies purification.

Experimental Protocol: Guaiacol to Vanillin
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The following protocol outlines the key steps in the synthesis of vanillin from guaiacol and
glyoxylic acid.

Step 1: Condensation to form 3-methoxy-4-hydroxymandelic acid

This step involves an electrophilic aromatic substitution where glyoxylic acid reacts with
guaiacol.

e Reaction Setup: A 4-necked, round-bottomed flask is equipped with a mechanical stirrer, a
condenser, a thermometer, and an inlet for nitrogen gas.

e Reagents: Guaiacol, glyoxylic acid, and an aqueous sodium hydroxide solution are used. A
typical molar ratio of glyoxylic acid to guaiacol to sodium hydroxide is 1:2:3 to ensure a
weakly alkaline medium and drive the reaction, with the excess guaiacol minimizing
disubstitution products.

e Procedure: a. An aqueous solution of sodium hydroxide is added to the reactor. b. Guaiacol
is introduced into the alkaline solution. c. Glyoxylic acid is then added slowly to the stirred
mixture under a nitrogen atmosphere. The temperature is maintained at approximately 30-35
°C. d. The reaction mixture is stirred for approximately 4-6 hours until the condensation is
complete.

o Work-up: a. After the reaction, the unreacted excess guaiacol is recovered by extraction with
a non-polar solvent like toluene. b. The aqueous phase, containing the sodium salt of 3-
methoxy-4-hydroxymandelic acid, is carried forward to the next step.

Step 2: Oxidative Decarboxylation to Vanillin

The intermediate mandelic acid is converted to vanillin through oxidation and the removal of a
carboxyl group.

» Reaction Setup: The aqueous solution from Step 1 is placed in a reactor equipped for
heating and aeration, often in the presence of a catalyst.

o Catalyst and Oxidant: A copper-based catalyst, such as copper (ll) sulfate (CuSOa) or copper
hydroxide, is typically used. Air or pure oxygen serves as the oxidant.
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e Procedure: a. The catalyst is added to the alkaline solution of 3-methoxy-4-hydroxymandelic
acid. b. The mixture is heated to approximately 95 °C with vigorous stirring. The pH is
maintained at a high alkaline level (e.g., pH 13) to facilitate the reaction. c. Air is bubbled
through the reaction mixture for several hours (e.g., 7 hours) until the oxidation is complete.

« Isolation and Purification: a. The reaction mixture is cooled and then acidified with an acid
like sulfuric acid. This step neutralizes the solution and causes the decarboxylation of the
intermediate (4-hydroxy-3-methoxyphenyl)glyoxylic acid, releasing crude vanillin. b. The
crude vanillin is extracted from the aqueous solution using a solvent such as toluene or
butanol. c. The solvent is removed by vacuum distillation to yield crude vanillin. d. Final
purification is achieved through recrystallization, typically from an aqueous ethanol mixture,
to yield high-purity (>99%) white crystalline vanillin.

Synthesis Workflow Diagram
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Industrial Synthesis of Vanillin
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Caption: Workflow for the guaiacol-glyoxylic acid synthesis of vanillin.
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Natural Biosynthesis of Vanillin

In the vanilla orchid (Vanilla planifolia), vanillin is synthesized from the amino acid L-
phenylalanine through the phenylpropanoid pathway. The synthesized vanillin is then typically
glucosylated to form glucovanillin, a more stable, non-volatile compound that accumulates in
the green vanilla bean. The characteristic vanilla aroma is only released during the curing

process, when enzymes hydrolyze glucovanillin back into vanillin.

Vanillin Biosynthetic Pathwaydot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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